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Introduction

Sodium cacodylate, the sodium salt of dimethylarsinic acid, is an organoarsenic compound
with a significant history in both agriculture and scientific research.[1] While it was historically
used as a herbicide, notably as a component of "Agent Blue" during the Vietham Warr, its
modern applications are predominantly in the laboratory.[1][2] For researchers, scientists, and
drug development professionals, sodium cacodylate is most recognized for its role as a highly
effective biological buffer.[3] Its unique properties make it particularly valuable in sensitive
applications such as electron microscopy, protein crystallization, and studies involving nucleic
acids, where the presence of phosphate ions could interfere with experimental outcomes.[4][5]

[6]

This guide provides an in-depth overview of the chemical structure, properties, synthesis, and
key applications of sodium cacodylate, with a focus on its use in a research setting. It
includes detailed experimental protocols and safety information to ensure its proper and safe
handling.

Chemical Structure and Properties

Sodium cacodylate is the sodium salt of cacodylic acid (dimethylarsinic acid).[1] Its chemical
formula is C2HeAsNaO:z. The anhydrous form has a molecular weight of 159.98 g/mol , while
the more common trihydrate form, (CHs)2AsOz2Na-3Hz20, has a molecular weight of 214.03
g/mol .[1]
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The structure consists of a central arsenic atom bonded to two methyl groups and two oxygen
atoms. One oxygen atom carries a negative charge, which forms an ionic bond with a sodium
ion (Nat).

Figure 1: 2D Structure of Sodium Cacodylate

Physical and Chemical Properties

Sodium cacodylate is a white, crystalline or granular solid with a slight, garlic-like odor.[1][7] It
is highly soluble in water and also soluble in alcohol, but insoluble in diethyl ether.[8][9] The
trinydrate form liquefies in its own water of hydration at approximately 60°C and becomes
anhydrous at 120°C.[8][10]

Table 1: Physicochemical Properties of Sodium Cacodylate

Property Value Source(s)

C2HeAsNaO2 (Anhydrous)
Molecular Formula C2HeAsNaO2-3H20 [1]
(Trihydrate)

) 159.98 g/mol (Anhydrous)
Molecular Weight ) [1]
214.03 g/mol (Trihydrate)

White crystalline or granular
Appearance id [1]
soli

Odor Slight garlic-like odor [1]8]

_ _ Trihydrate liquefies at ~60°C;
Melting Point [8][10]
becomes anhydrous at 120°C

pKa (25 °C) 6.27 - 6.29 [1]
pH Buffering Range 50-74 [51[6]
pH of Agueous Solution 8.0 - 9.5 (100g/L) [8][9]
- 2 g/mL (also reported as 100
Water Solubility [4][8]
mg/mL)
Ethanol Solubility 400 mg/mL [4]
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Synthesis of Sodium Cacodylate

The commercial synthesis of sodium cacodylate can be achieved through several methods. A
historical method involves the reaction of arsenic trioxide with potassium acetate, which
produces a mixture known as "Cadet's fuming liquid," containing cacodyl oxide [((CHz)2As)20].
[2][8] This intermediate is then oxidized with mercuric oxide to yield cacodylic acid, which is
subsequently neutralized with sodium hydroxide or sodium carbonate to produce sodium
cacodylate.[1][8]

A more modern commercial method involves the alkylation of a salt of methanearsonic acid
with methyl chloride.[1]
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Figure 2: Synthesis Pathway of Sodium Cacodylate
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Need Buffer for
Biological Sample Prep?

Is Phosphate an
Interfering lon?
(e.qg., EM, phosphorylation study)

Using Aldehyde Consider Phosphate
Fixatives? Buffer

Use Sodium Consider Other Buffers
Cacodylate Buffer (e.g., HEPES, MOPS)

Figure 3: Buffer Selection Logic
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1. Primary Fixation
(Glutaraldehyde/Paraformaldehyde
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i
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:

3. Post-Fixation
(Osmium Tetroxide)

'

4. Water Rinse
(3x in dH20)

:

5. Dehydration
(Graded Ethanol Series)

i
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i

7. Mounting & Sputter Coating

Ready for SEM Imaging

Figure 4. SEM Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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